2-Chloro-1-[2-[(3,5-dimethyl-1,2,4-triazol-1-yl)methyl]morpholin-4-yl]propan-1-one

• IUPAC Name: 2-chloro-1-[2-[(3,5-dimethyl-1,2,4-triazol-1-yl)methyl]morpholin-4-yl]propan-1-one
• InChI: InChI=1S/C12H19ClN4O2/c1-8(13)12(18)16-4-5-19-11(6-16)7-17-10(3)14-9(2)15-17/h8,11H,4-7H2,1-3H3
• InChI Key: SWEZOXKQVGZOAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=N1)C)CC2CN(CCO2)C(=O)C(C)Cl
• Molecular Formula: C12H19ClN4O2
• Molecular Weight: 286.76 g/mol
• CAS No.: 2411245-70-8

Description

The compound “2-Chloro-1-[2-[(3,5-dimethyl-1,2,4-triazol-1-yl)methyl]morpholin-4-yl]propan-1-one” is a complex organic molecule. It contains a 1,2,4-triazole ring, which is a type of heterocyclic compound. The triazole ring is substituted with a methyl group at the 3 and 5 positions, making it a 3,5-dimethyl-1,2,4-triazole. This triazole ring is connected to a morpholine ring via a methylene bridge. The morpholine ring is a six-membered ring with one oxygen and one nitrogen atom. Additionally, the molecule contains a 2-chloropropanone group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The 1,2,4-triazole ring and the morpholine ring would likely contribute to the rigidity of the molecule, while the 2-chloropropanone group could potentially introduce some polarity.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The 1,2,4-triazole ring is known to participate in various chemical reactions, particularly as a nucleophile. The morpholine ring could potentially undergo reactions at the nitrogen atom, and the 2-chloropropanone group could undergo nucleophilic substitution reactions.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended for use as a pharmaceutical, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it’s handled and used. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The potential applications and future directions for this compound would depend on its specific properties and the context in which it’s used. For example, if it shows promising biological activity, it could be further developed as a pharmaceutical.